Cas no 1401664-76-3 ([(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1401664-76-3
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2159735
• Update Time: 2025-10-05

[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((s)-2-amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((S)-1-((S)-2-amino-3-methylbutanoyl)piperidin-3-yl)(ethyl)carbamate
• AM97571
• [(S)-1-((S)-2-Amino-3-methylbutyryl)piperidin-3-yl]ethylcarbamic acid tert-butyl ester
• [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester

• Inchi： 1S/C17H33N3O3/c1-7-20(16(22)23-17(4,5)6)13-9-8-10-19(11-13)15(21)14(18)12(2)3/h12-14H,7-11,18H2,1-6H3/t13-,14-/m0/s1
• InChI Key： GEPKRQGKCMPBOW-KBPBESRZSA-N
• SMILES： O(C(C)(C)C)C(N(CC)[C@@H]1CN(C([C@H](C(C)C)N)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester

[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1401664-76-3): A Comprehensive Overview

[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1401664-76-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral derivative of piperidine and is characterized by its unique structural features, including an amino acid moiety and a tert-butyl ester group. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chirality of this compound is a critical aspect of its chemical and biological properties. The presence of multiple chiral centers, particularly the (S) configurations at the amino acid and piperidine rings, imparts enantiomeric specificity that can significantly influence its interactions with biological targets. This enantiomeric purity is essential for optimizing the pharmacological activity and minimizing potential side effects in drug development.

Recent studies have highlighted the pharmacological potential of [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial and anti-inflammatory properties. These findings suggest that it could be a valuable lead compound for the development of new drugs targeting bacterial infections and inflammatory diseases.

In addition to its antimicrobial and anti-inflammatory activities, [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester has also been investigated for its potential as a neuroprotective agent. Preclinical studies have demonstrated that this compound can effectively protect neurons from oxidative stress and neurodegeneration, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester involves several intricate steps, including the formation of the chiral centers and the attachment of functional groups. One common synthetic route involves the coupling of an amino acid derivative with a piperidine intermediate, followed by protection and deprotection steps to achieve the desired structure. The use of advanced synthetic techniques, such as asymmetric synthesis and catalytic methods, has enabled researchers to produce this compound with high enantiomeric purity and yield.

The biological activity of [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester has been extensively studied using various in vitro and in vivo models. In cell culture experiments, this compound has shown significant efficacy in inhibiting the growth of pathogenic bacteria and reducing inflammation in human cell lines. Animal studies have further confirmed these findings, demonstrating that the compound can effectively ameliorate symptoms in models of bacterial infection and inflammatory diseases.

One notable application of [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester is in the field of drug delivery systems. Due to its unique chemical structure, this compound can be incorporated into various drug delivery platforms, such as nanoparticles and liposomes, to enhance its bioavailability and target specificity. This approach has shown promise in improving the therapeutic index and reducing side effects associated with traditional drug formulations.

The safety profile of [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester has also been evaluated through extensive toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in both animal models and early clinical trials. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1401664-76-3) represents a promising compound with diverse pharmacological applications. Its unique structural features, combined with its potent biological activity, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.